N-Eicosanoylsphinganine

• CAS No.: 121459-06-1
• Product Name: N-Eicosanoylsphinganine
• Molecular Formula: C38H77NO3
• Molecular Weight: 596 g/mol
• IUPAC Name: N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]icosanamide
• Standard InChI: InChI=1S/C38H77NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h36-37,40-41H,3-35H2,1-2H3,(H,39,42)/t36-,37+/m0/s1
• Standard InChIKey: ZWAUSWHRQBSECP-PQQNNWGCSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H](CCCCCCCCCCCCCCC)O
• SMILES: CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O
• Physical Description: Solid
• Description: N-eicosanoylsphinganine is a dihydroceramide in which the ceramide N-acyl group is specified as eicosanoyl It has a role as a mouse metabolite. It derives from an icosanoic acid.; Cer(D18:0/20:0), also known as C20DH cer or DHC-a 18:0/20:0, belongs to the class of organic compounds known as long-chain ceramides. These are ceramides bearing a long chain fatty acid. Thus, cer(D18:0/20:0) is considered to be a ceramide lipid molecule. Cer(D18:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/20:0) has been primarily detected in blood. Within the cell, cer(D18:0/20:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/20:0) participates in a number of enzymatic reactions. In particular, cer(D18:0/20:0) can be biosynthesized from arachidic acid. Cer(D18:0/20:0) can also be converted into ins-1-p-cer(D18:0/20:0)(1-).
• Synonyms: N-Eicosanoylsphinganine; N-[2-hydroxy-1-(hydroxymethyl)heptadecyl]-[R-(R*,S*)]-Eicosanamide
• PubChem Compound: 5283574
• Last Modified: Nov 11 2021